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Compound of Interest

Compound Name: CH5015765

Cat. No.: B606634 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for

assessing the inhibition of Heat Shock Protein 90 (HSP90) by the novel, potent, and selective

inhibitor, CH5015765. This document is intended to guide researchers in accurately quantifying

the biochemical and cellular effects of this compound.

CH5015765 is an orally available HSP90 inhibitor that binds to the N-terminal ATP binding site

of HSP90.[1] This inhibition disrupts the HSP90 chaperone cycle, leading to the degradation of

client proteins, many of which are critical for tumor cell proliferation and survival.[2][3]

Data Presentation: Quantitative Analysis of
CH5015765 Activity
The following tables summarize the key quantitative data regarding the inhibitory activity of

CH5015765.
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Parameter Value Target Reference

Dissociation Constant

(Kd)
0.52 nM HSP90α (N-terminal) [2][4][5]

Dissociation Constant

(Kd)
3.4 nM HSP90 (N-terminal) [1]

Table 1: Binding Affinity of CH5015765 to HSP90.

Cell Line Cancer Type IC50 Value (µM) Reference

HCT116 Colorectal Carcinoma 0.098 [2][4][5]

NCI-N87 Gastric Carcinoma 0.066 [2][4][5]

HCT116 Colorectal Carcinoma 0.46 [1]

NCI-N87 Gastric Carcinoma 0.57 [1]

Table 2: In Vitro Antiproliferative Activity of CH5015765.

Signaling Pathway and Experimental Workflows
The following diagrams illustrate the HSP90 inhibition pathway and the general experimental

workflows for assessing the efficacy of CH5015765.
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Caption: HSP90 Inhibition Pathway by CH5015765.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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